4-(2,6-Difluoro-4-trifluoromethylphenoxy)benzaldehyde, 97%

• IUPAC Name: 4-[2,6-difluoro-4-(trifluoromethyl)phenoxy]benzaldehyde
• InChI: InChI=1S/C14H7F5O2/c15-11-5-9(14(17,18)19)6-12(16)13(11)21-10-3-1-8(7-20)2-4-10/h1-7H
• InChI Key: IZQJBAQHLGAPNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OC2=C(C=C(C=C2F)C(F)(F)F)F
• Molecular Formula: C14H7F5O2
• Molecular Weight: 302.20 g/mol

Description

4-(2,6-Difluoro-4-trifluoromethylphenoxy)benzaldehyde, 97% (4-DTFMB) is a synthetic aldehyde used in a variety of scientific research applications. It is a colorless, volatile liquid that has a pungent odor and is soluble in organic solvents. It is also known as 4-(2,6-Difluoro-4-trifluoromethylphenoxy)benzaldehyde, 97%. 4-DTFMB is produced through a process of hydrolysis of the corresponding difluorochloro derivative. This process involves the use of an acid catalyst, such as hydrochloric acid, and an organic solvent, such as acetonitrile.

Mechanism of Action

The mechanism of action of 4-DTFMB is not completely understood. However, it is believed that 4-DTFMB acts as a catalyst in the hydrolysis of the corresponding difluorochloro derivative. It is also believed that 4-DTFMB may act as a nucleophile in the hydrolysis reaction, forming a covalent bond with the substrate and thus allowing the reaction to proceed.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DTFMB have not been thoroughly studied. However, it is believed that 4-DTFMB may act as a mild irritant to the skin and eyes. In addition, it is possible that 4-DTFMB may have an effect on the nervous system, as it is a volatile compound that can be absorbed through the skin.

Advantages and Limitations for Lab Experiments

The advantages of using 4-DTFMB in laboratory experiments include its high purity, low cost, and ease of use. Additionally, it is a relatively safe compound to handle and has a low toxicity profile. The main limitation of using 4-DTFMB is that it is a volatile compound and must be handled with care to avoid inhalation of the vapors.

Future Directions

The potential future directions for the use of 4-DTFMB include further research into its mechanism of action and its potential biochemical and physiological effects. Additionally, further research into the synthesis of 4-DTFMB and its applications in the synthesis of organic compounds, pharmaceuticals, and polymers could lead to new and improved products. Finally, research into the safety of 4-DTFMB and its use in laboratory experiments could lead to new guidelines and regulations for its use.

Synthesis Methods

4-DTFMB can be synthesized by hydrolysis of the corresponding difluorochloro derivative. This process involves the use of an acid catalyst, such as hydrochloric acid, and an organic solvent, such as acetonitrile. The reaction is carried out at a temperature of 80°C for a period of 4 hours. The reaction produces a clear, colorless solution of 4-DTFMB in acetonitrile. The reaction is complete when the solution turns yellow and the reaction mixture is filtered to remove the catalyst and any remaining impurities.

Scientific Research Applications

4-DTFMB is widely used in scientific research applications. It is used as a reagent in the synthesis of a variety of organic compounds, such as fluoroalkylated benzaldehydes and heterocyclic compounds. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents. Additionally, 4-DTFMB is used in the synthesis of polymers and polymeric materials, such as polyurethanes and polyesters.